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Compound of Interest

Compound Name: 1-Bromoundecane-d4

Cat. No.: B566722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 1-
Bromoundecane-d4. Due to the limited availability of specific experimental data for the

deuterated form, this guide presents the established physical properties of the non-deuterated

analogue, 1-Bromoundecane, as a baseline. It further discusses the theoretical impact of

deuterium incorporation on these properties and outlines detailed experimental protocols for

their determination.

Understanding 1-Bromoundecane-d4
1-Bromoundecane-d4 is a deuterated version of 1-bromoundecane, an alkyl halide used in

organic synthesis. The "-d4" designation indicates that four hydrogen atoms in the molecule

have been replaced by deuterium atoms. The exact position of deuteration can vary depending

on the synthesis route, but it is typically at a specific location within the undecane chain.

Deuterated compounds are valuable in research, particularly in mechanistic studies, as internal

standards in mass spectrometry, and for altering metabolic pathways in drug development.[1]

Physical Properties
While specific experimental data for 1-Bromoundecane-d4 is not readily available in the

literature, the physical properties of the non-deuterated 1-Bromoundecane provide a reliable

reference point. The primary effect of deuteration on these physical properties is an increase in
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molecular weight. This will lead to slight increases in density, boiling point, and melting point

compared to the non-deuterated counterpart.

Quantitative Data Summary
The following table summarizes the known physical properties of 1-Bromoundecane. The

values for 1-Bromoundecane-d4 are estimated based on the expected impact of deuteration.

Physical Property 1-Bromoundecane
1-Bromoundecane-d4
(Estimated)

Molecular Formula C₁₁H₂₃Br C₁₁H₁₉D₄Br

Molecular Weight 235.20 g/mol [2][3] ~239.23 g/mol

Density 1.054 g/mL at 25 °C Slightly > 1.054 g/mL at 25 °C

Boiling Point 137-138 °C at 18 mmHg
Slightly > 137-138 °C at 18

mmHg

Melting Point -9 °C Slightly > -9 °C

Refractive Index n20/D 1.457 Similar to 1.457

Experimental Protocols
The following are detailed methodologies for the experimental determination of the key physical

properties of liquid compounds like 1-Bromoundecane-d4.

Determination of Density
The density of a liquid can be accurately determined using a pycnometer or a graduated

cylinder and a balance.[4][5][6][7][8]

Method using a Graduated Cylinder:

Mass of the Empty Graduated Cylinder: Accurately weigh a clean, dry 10 mL or 25 mL

graduated cylinder on an analytical balance.
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Volume Measurement: Add a known volume (e.g., 5-10 mL) of 1-Bromoundecane-d4 to the

graduated cylinder. Read the volume from the bottom of the meniscus.

Mass of the Graduated Cylinder and Liquid: Reweigh the graduated cylinder containing the

liquid.

Calculation: The density is calculated by dividing the mass of the liquid (mass of cylinder with

liquid minus mass of empty cylinder) by the measured volume. Density = (Mass of Liquid) /

(Volume of Liquid)

Replicates: Repeat the measurement at least three times and calculate the average density.

Determination of Boiling Point
The boiling point of a small quantity of a liquid can be determined using the Thiele tube method

or by micro-boiling point determination.[9][10][11][12][13]

Micro-Boiling Point Determination:

Sample Preparation: Place a few drops of 1-Bromoundecane-d4 into a small test tube.

Capillary Tube Insertion: Place a capillary tube, sealed at one end, open-end down into the

test tube.

Heating: Heat the test tube in a suitable heating block or oil bath.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube.

Boiling Point Reading: The boiling point is the temperature at which the stream of bubbles

just ceases, and the liquid begins to be drawn into the capillary tube upon cooling.

Determination of Refractive Index
The refractive index of a liquid is measured using a refractometer.[14][15][16][17][18]

Using an Abbe Refractometer:
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Calibration: Calibrate the refractometer using a standard liquid with a known refractive index

(e.g., distilled water).

Sample Application: Apply a few drops of 1-Bromoundecane-d4 to the prism of the

refractometer.

Measurement: Close the prism and adjust the instrument to bring the dividing line between

the light and dark fields into sharp focus at the crosshairs.

Reading: Read the refractive index from the instrument's scale. The measurement is typically

temperature-dependent and is often reported at 20°C (n20/D).

Characterization Workflow
The characterization of a newly synthesized or sourced deuterated compound like 1-
Bromoundecane-d4 involves a logical workflow to confirm its identity, purity, and the extent of

deuteration.
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Caption: Workflow for the synthesis, characterization, and physical property determination of 1-
Bromoundecane-d4.

This workflow illustrates the progression from synthesis and purification to detailed analytical

characterization. Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ²H, and ¹³C) is crucial

for confirming the molecular structure and the positions of deuterium labeling.[19][20][21][22]

Mass Spectrometry (MS) is used to determine the molecular weight and the degree of

deuteration.[23][24][25][26] Chromatographic methods such as Gas Chromatography (GC) or
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High-Performance Liquid Chromatography (HPLC) are employed to assess the purity of the

compound before proceeding to the determination of its physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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